Cas no 93940-61-5 (1-vinylhexyl isobutyrate)

• Product Name: 1-vinylhexyl isobutyrate
• CAS No: 93940-61-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 1000397
• PubChem ID: 3022986
• Update Time: 2025-04-20

1-vinylhexyl isobutyrate Chemical and Physical Properties

Names and Identifiers

• 1-vinylhexyl isobutyrate
• oct-1-en-3-yl 2-methylpropanoate
• EINECS 300-458-4
• Propanoic acid, 2-methyl-, 1-ethenylhexyl ester
• SCHEMBL4350901
• NS00063807
• DTXSID00869154
• 1-octen-3-ol isobutyrate
• 93940-61-5
• DLKDRQIDXHAWNK-UHFFFAOYSA-N

• Inchi： 1S/C12H22O2/c1-5-7-8-9-11(6-2)14-12(13)10(3)4/h6,10-11H,2,5,7-9H2,1,3-4H3
• InChI Key： DLKDRQIDXHAWNK-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C(C=C)CCCCC

Computed Properties

• Exact Mass: 198.16198
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.2

Experimental Properties

• Density: 0.877
• Boiling Point: 243.4°C at 760 mmHg
• Flash Point: 97.1°C
• Refractive Index: 1.435